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Compound of Interest

Compound Name: C646

Cat. No.: B1668185 Get Quote

C646 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with essential

information regarding the chemical stability and long-term storage of C646, a potent and

selective p300/CBP histone acetyltransferase (HAT) inhibitor. Adherence to these guidelines is

critical for ensuring experimental reproducibility and obtaining reliable results.

Frequently Asked Questions (FAQs)
Q1: How should I store C646 powder upon receipt?

A1: Solid C646 powder should be stored at -20°C under desiccating conditions. When stored

correctly, the powder is stable for up to three years.[1][2][3] It is typically shipped at ambient

temperatures, but long-term storage requires colder and drier conditions to maintain stability.

Q2: What is the best solvent for C646, and how do I prepare a stock solution?

A2: C646 is highly soluble in Dimethyl Sulfoxide (DMSO).[4] Solubility in DMSO can range from

11 mg/mL to 50 mg/mL.[1][5] To prepare a stock solution, dissolve the C646 powder in fresh,

anhydrous DMSO.[1] It is crucial to use fresh DMSO as it is hygroscopic and absorbed

moisture can reduce the solubility of C646.[1] For enhanced solubility, gentle warming to 37°C

or brief ultrasonication may be applied.[4][6]

Q3: How should I store C646 stock solutions?
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A3: For long-term storage, stock solutions in DMSO should be aliquoted into small, single-use

volumes to avoid repeated freeze-thaw cycles and stored at -80°C.[1][2] Under these

conditions, the solution can be stable for at least one year.[1][2] For shorter-term storage,

aliquots can be kept at -20°C for up to one to three months.[1][3] Avoid storing aqueous

dilutions for more than a day.[5]

Q4: Is C646 sensitive to light?

A4: Yes. While specific photostability data is limited in the provided results, general laboratory

practice for compounds with complex aromatic structures, like C646, is to protect them from

light.[7] Store both the solid compound and its solutions in amber vials or tubes wrapped in foil

to prevent potential photodegradation.

Q5: How many times can I freeze and thaw my C646 stock solution?

A5: It is strongly recommended to avoid repeated freeze-thaw cycles.[1][3] Aliquoting the stock

solution into single-use volumes upon preparation is the best practice to maintain its integrity

and activity. Each freeze-thaw cycle increases the risk of degradation and precipitation.

Data Summary Tables
Table 1: Recommended Storage Conditions
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Form
Storage
Temperature

Recommended
Duration

Key
Considerations

Solid Powder -20°C Up to 3 years[1][2][3]

Store under

desiccating

conditions.

Stock Solution (in

DMSO)
-80°C Up to 1 year[1][2]

Recommended for

long-term storage.

Avoid freeze-thaw

cycles.[1]

Stock Solution (in

DMSO)
-20°C 1 to 3 months[1][3]

Suitable for short-term

working aliquots.

Aqueous Solution 4°C
Not recommended (>1

day)[5]

Prepare fresh for each

experiment.

Table 2: Solubility Profile

Solvent Reported Solubility Notes

DMSO 11 mg/mL - 50 mg/mL[1][3][5]

Use fresh, anhydrous DMSO.

Heating or sonication can aid

dissolution.[1][4][6]

Ethanol ≥3.29 mg/mL[4]
Requires sonication for

dissolution.

Dimethylformamide (DMF) ~1.5 mg/mL[5]

Aqueous Buffers Sparingly soluble[5]

First dissolve in DMSO, then

dilute with buffer. Prepare

fresh.[5]

Troubleshooting Guide
Issue 1: Inconsistent or weaker-than-expected results in cell-based assays.

Possible Cause: Degradation of C646 stock solution.
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Troubleshooting Steps:

Verify Storage: Confirm that your stock solution has been stored at -80°C and that the

number of freeze-thaw cycles has been minimized.

Prepare Fresh Solution: If the stock is old or has been handled improperly, prepare a new

stock solution from the solid powder.

Run a Control: Use a fresh aliquot of C646 alongside your current working stock in a

simple, well-established assay (e.g., measuring histone H3 acetylation) to compare

activity.

Issue 2: Precipitate observed in the stock solution upon thawing.

Possible Cause: The concentration of the stock solution may be too high, or the compound is

coming out of solution due to absorbed moisture in the DMSO or improper thawing.

Troubleshooting Steps:

Gentle Re-dissolving: Warm the tube to 37°C for 10 minutes and vortex gently to try and

re-dissolve the precipitate.[6]

Check DMSO Quality: Ensure you are using high-purity, anhydrous DMSO. Moisture can

significantly reduce solubility.[1]

Centrifugation: Before taking your desired volume for an experiment, centrifuge the vial to

pellet any undissolved precipitate and carefully pipette the supernatant. Note that this will

lower the effective concentration of your solution.

Prepare a Lower Concentration Stock: If precipitation is a recurring issue, consider

preparing a new stock solution at a slightly lower concentration.

Issue 3: High background or off-target effects observed at higher concentrations.

Possible Cause: While C646 is selective for p300/CBP, at higher concentrations, it may

exhibit off-target effects.[8] One study found that at concentrations of 7 μM and higher, C646
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can also inhibit histone deacetylases (HDACs), which could lead to counterintuitive results

like increased histone acetylation.[8][9]

Troubleshooting Steps:

Perform a Dose-Response Curve: Titrate C646 in your assay to determine the optimal

concentration that inhibits p300/CBP activity without causing significant off-target effects.

Review Literature: Check published studies for your specific cell line or experimental

system to find the commonly used concentration range for C646.

Include Specificity Controls: If possible, use other, structurally different p300/CBP

inhibitors or perform genetic knockdown of p300/CBP to confirm that the observed

phenotype is specifically due to p300/CBP inhibition.

Visualized Workflows and Pathways
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C646 Mechanism of Action
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Caption: C646 competitively inhibits the p300/CBP HAT enzyme, preventing histone

acetylation.
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C646 Handling and Storage Workflow
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Caption: Recommended workflow for handling C646 from receipt to experimental use.
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Experimental Protocols
Protocol 1: Preparation and Storage of C646 Stock Solution

This protocol outlines the standard procedure for preparing a 10 mM stock solution of C646 in

DMSO.

Materials:

C646 powder (MW: 445.42 g/mol )

High-purity, anhydrous DMSO[1]

Sterile, amber microcentrifuge tubes or clear tubes to be wrapped in aluminum foil

Calibrated analytical balance

Pipettes and sterile tips

Procedure:

Pre-Equilibration: Before opening, allow the vial of C646 powder to equilibrate to room

temperature for 15-20 minutes. This prevents condensation of atmospheric moisture onto the

cold powder.

Weighing: In a fume hood or designated weighing station, carefully weigh out the desired

amount of C646 powder. For 1 mL of a 10 mM stock solution, you will need 4.45 mg of C646.

Dissolution: Add the appropriate volume of anhydrous DMSO to the C646 powder. For the

example above, add 1 mL of DMSO.

Solubilization: Vortex the solution gently until the powder is completely dissolved. If needed,

you can warm the solution briefly at 37°C or place it in an ultrasonic bath for a few minutes to

aid dissolution.[6] Visually inspect the solution to ensure there are no visible particles.

Aliquoting: Dispense the stock solution into small, single-use aliquots (e.g., 10-20 µL) in

sterile, light-protected tubes. This is the most critical step to prevent degradation from

repeated freeze-thaw cycles.[1]
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Storage: Label the aliquots clearly with the compound name, concentration, and date. For

long-term storage (up to 1 year), immediately place the aliquots in a -80°C freezer.[1][2] For

short-term use, store at -20°C for up to 1-3 months.[1]

Critical Considerations:

Always use fresh, high-quality anhydrous DMSO to avoid solubility issues.[1]

Protect the solid compound and solutions from light at all stages.

Never use a stock solution that has been repeatedly frozen and thawed. Prepare single-use

aliquots.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668185#c646-chemical-stability-and-long-term-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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